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Compound of Interest

Compound Name: EPZ-719

Cat. No.: B10831913 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information on the proper disposal

procedures for EPZ-719, a potent and selective SETD2 inhibitor used in preclinical studies.

As a novel research chemical, specific disposal instructions for EPZ-719 are not readily

available in public resources. Therefore, it is crucial to adhere to best practices for the disposal

of research-grade chemicals with unknown hazard profiles. The primary source of detailed

safety and disposal information is the Safety Data Sheet (SDS) provided by the chemical

supplier. Always consult the SDS for EPZ-719 from your specific vendor before handling or

disposing of the material.

General Principles for Chemical Waste Disposal
In the absence of a specific SDS, the following general procedures should be followed for the

disposal of research chemicals like EPZ-719. These guidelines are based on standard

laboratory safety protocols for handling potent compounds of unknown toxicity.

1. Waste Identification and Segregation:

All materials contaminated with EPZ-719, including unused product, solutions, contaminated

personal protective equipment (PPE), and labware (e.g., pipette tips, vials), should be

treated as hazardous chemical waste.
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Segregate EPZ-719 waste from other chemical waste streams to prevent accidental

reactions.

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling EPZ-719 and its waste. This includes:

Nitrile gloves

Safety goggles or a face shield

A lab coat

3. Waste Collection and Storage:

Collect solid waste in a clearly labeled, sealed container. The label should include

"Hazardous Waste," the chemical name ("EPZ-719"), and any known hazard symbols.

Collect liquid waste in a compatible, leak-proof, and clearly labeled container. If dissolved in

a solvent, the solvent's hazards must also be considered and indicated on the label.

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

4. Institutional Disposal Procedures:

Follow your institution's specific chemical waste management procedures. This typically

involves contacting the Environmental Health and Safety (EHS) office for waste pickup and

disposal.

Never dispose of EPZ-719 down the drain or in the regular trash.

Key Information to Locate in the EPZ-719 Safety
Data Sheet (SDS)
Once you obtain the SDS from your supplier, pay close attention to the following sections for

detailed disposal guidance:
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Section Information to Look For

Section 7: Handling and Storage

Provides guidance on safe handling practices

and appropriate storage conditions to minimize

risks.

Section 8: Exposure Controls/Personal

Protection

Details the necessary personal protective

equipment (PPE) required when handling the

substance.

Section 13: Disposal Considerations

This is the most critical section for disposal. It

will provide specific instructions on how to

dispose of the chemical and its contaminated

packaging in accordance with regulations. It

may include information on whether the

chemical is considered a hazardous waste and

the appropriate disposal methods (e.g.,

incineration).

Section 14: Transport Information

Outlines the requirements for safely transporting

the chemical waste, which is typically handled

by a certified waste disposal vendor.

Section 15: Regulatory Information

Provides information on the regulatory status of

the chemical, which can influence disposal

requirements.

Logical Workflow for EPZ-719 Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of EPZ-719.
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Start: EPZ-719 Waste Generated Obtain and Review
Supplier's Safety Data Sheet (SDS)

Assess Hazards
(Toxicity, Reactivity, etc.)

Based on SDS Section 2 & 10

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Based on SDS Section 8

Segregate EPZ-719 Waste
(Solid & Liquid)

Solid Waste
(Unused powder, contaminated labware)

Liquid Waste
(Solutions in solvents)

Label Container:
'Hazardous Waste - EPZ-719 (Solid)'

Label Container:
'Hazardous Waste - EPZ-719 in [Solvent]'

Store in Designated
Waste Accumulation Area

Contact Institutional EHS
for Waste Pickup

End: Proper Disposal
by Certified Vendor
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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